Cas no 109758-23-8 (1-{2-[4-(2-hydroxyethyl)piperazin-1-yl]-2-oxoethyl}pyrrolidin-2-one (2E)-but-2-enedioate (salt))

• Product Name: 1-{2-[4-(2-hydroxyethyl)piperazin-1-yl]-2-oxoethyl}pyrrolidin-2-one (2E)-but-2-enedioate (salt)
• CAS No: 109758-23-8
• MF: C₁₆H₂₅N₃O₇
• MW: 371.38560461998
• CID: 1193018
• PubChem ID: 6448001
• Update Time: 2025-04-20

1-{2-[4-(2-hydroxyethyl)piperazin-1-yl]-2-oxoethyl}pyrrolidin-2-one (2E)-but-2-enedioate (salt) Chemical and Physical Properties

Names and Identifiers

• (E)-but-2-enedioic acid,1-[2-[4-(2-hydroxyethyl)piperazin-1-yl]-2-oxoethyl]pyrrolidin-2-one
• 1-{2-[4-(2-hydroxyethyl)piperazin-1-yl]-2-oxoethyl}pyrrolidin-2-one (2E)-but-2-enedioate (salt)
• 1-Piperazineethanol, 4-((2-oxo-1-pyrrolidinyl)acetyl)-, (Z)-2-butenedioate (1:1) (salt)
• 109758-23-8
• 4-((2-Oxo-1-pyrrolidinyl)acetyl)-1-piperazineethanol (Z)-2-butenedioate (1:1) (salt)
• M.G. 16236

• Inchi： 1S/C12H21N3O3.C4H4O4/c16-9-8-13-4-6-14(7-5-13)12(18)10-15-3-1-2-11(15)17;5-3(6)1-2-4(7)8/h16H,1-10H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： VEHSMZOVRIEVIW-WLHGVMLRSA-N
• SMILES： O=C(CN1C(CCC1)=O)N1CCN(CCO)CC1.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 371.16935
• Monoisotopic Mass: 371.16925015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 138.69